Cas no 2248318-18-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate
• CAS No: 2248318-18-3
• MF: C₁₉H₁₀F₃N₃O₄
• MW: 401.295614719391
• CID: 6327219
• PubChem ID: 165978704
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• 2248318-18-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate
• EN300-6523877

• Inchi： 1S/C19H10F3N3O4/c20-19(21,22)15-8-9-24(23-15)12-5-3-4-11(10-12)18(28)29-25-16(26)13-6-1-2-7-14(13)17(25)27/h1-10H
• InChI Key： VVTZENMXAIZVNY-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C2C=CC=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)C=2)N=1)(F)F

Computed Properties

• Exact Mass: 401.06234029g/mol
• Monoisotopic Mass: 401.06234029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate (CAS No. 2248318-18-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate (CAS No. 2248318-18-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxoisoindoline core and a trifluoromethylpyrazole moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of trifluoromethylpyrazole derivatives?" The trifluoromethylpyrazole group in this compound is known for its electron-withdrawing properties, which enhance the stability and bioavailability of molecules. This characteristic is particularly valuable in drug discovery, where such derivatives are often used to improve pharmacokinetic profiles. Researchers are increasingly focusing on CAS No. 2248318-18-3 as a potential intermediate for developing new therapeutics targeting inflammation and metabolic disorders.

Another trending topic in chemical research is the role of isoindoline-1,3-dione derivatives in material science. The 1,3-dioxoisoindoline segment of this compound has been studied for its ability to form stable complexes with metals, making it a candidate for advanced materials like organic semiconductors. This dual functionality—pharmaceutical and material science applications—positions 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate as a versatile compound in interdisciplinary research.

From an SEO perspective, keywords such as "synthesis of trifluoromethylpyrazole benzoate" and "CAS 2248318-18-3 uses" are frequently queried by professionals. The synthesis of this compound typically involves multi-step organic reactions, including esterification and nucleophilic substitution, which are well-documented in peer-reviewed journals. Its purity and yield are critical factors for researchers, as impurities can significantly affect downstream applications.

Environmental sustainability is another hot topic in chemical research. The trifluoromethyl group, while beneficial for bioactivity, has raised concerns about environmental persistence. However, recent studies suggest that derivatives like CAS No. 2248318-18-3 can be designed with improved biodegradability, addressing these concerns. This aligns with the growing demand for green chemistry solutions in industrial applications.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzoate represents a fascinating intersection of medicinal chemistry and material science. Its unique structural features and broad applicability make it a compound of enduring interest. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to grow.